N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C21H23N3O3S.ClH/c1-23(2)8-9-24(20(25)12-15-6-4-3-5-7-15)21-22-16-13-17-18(14-19(16)28-21)27-11-10-26-17;/h3-7,13-14H,8-12H2,1-2H3;1H
• InChI Key: RAYYBEITCSSGKU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)CC4=CC=CC=C4.Cl
• Molecular Formula: C21H24ClN3O3S
• Molecular Weight: 434.0 g/mol

Description

N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C21H24ClN3O3S and its molecular weight is 433.95. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications

• The compound has been explored as a building block in the synthesis of fused thiazolo[3,2-a]pyrimidinones, demonstrating its utility in creating ring-annulated products with potential bioactive properties. This synthetic route highlights its application in forming complex heterocyclic systems, confirmed through analytical and spectral studies, including single crystal X-ray data (Janardhan et al., 2014).

Pharmacological Investigations

• The structural diversity afforded by the compound's derivatives has been leveraged in generating libraries for biological evaluation. For instance, derivatives have been synthesized and investigated for their anticonvulsant properties, identifying compounds with significant activity against maximal electroshock and pentylenetetrazole-induced seizures. These studies underscore the compound's potential as a precursor in developing new anticonvulsant agents (Nath et al., 2021).

Corrosion Inhibition

• Benzothiazole derivatives, structurally related to the compound , have been studied for their corrosion inhibiting effects against steel in acidic environments. These inhibitors exhibit high efficiency and stability, indicating the compound's potential application in developing corrosion-resistant materials and coatings (Hu et al., 2016).

Antimicrobial and Anti-inflammatory Activities

• Research into derivatives of similar structural frameworks has revealed promising antimicrobial and anti-inflammatory properties. This suggests the potential of the compound for further modification and evaluation in these therapeutic areas, highlighting its versatility and applicability in medicinal chemistry (Kendre et al., 2015).